Cas no 5323-83-1 (2,5-diethyl-4-hydroxy-3,4-diphenylcyclopent-2-en-1-one)

• Product name: 2,5-diethyl-4-hydroxy-3,4-diphenylcyclopent-2-en-1-one
• CAS No: 5323-83-1
• MF: C₂₁H₂₂O₂
• MW: 306.398186206818
• CID: 1581621
• PubChem ID: 220292

2,5-diethyl-4-hydroxy-3,4-diphenylcyclopent-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2,5-diethyl-4-hydroxy-3,4-diphenylcyclopent-2-en-1-one
• AR-1D4295
• 2,5-diethyl-4-hydroxy-3,4-diphenyl-cyclopent-2-enone
• NIOSH/GY7195500
• 2,5-Diethyl-3,4-diphenyl-4-hydroxy-2-cyclopenten-1-one
• NSC2822
• CTK4J7288
• AC1L58KR
• 2,5-Diaethyl-4-hydroxy-3,4-diphenyl-cyclopent-2-enon
• AC1Q6MRX
• AR-1D4295; 2,5-diethyl-4-hydroxy-3,4-diphenyl-cyclopent-2-enone; NIOSH/GY7195500; 2,5-Diethyl-3,4-diphenyl-4-hydroxy-2-cyclopenten-1-one; NSC2822; CTK4J7288; AC1L58KR; 2,5-Diaethyl-4-hydroxy-3,4-diphenyl-cyclopent-2-enon; AC1Q6MRX;
• 2-Cyclopenten-1-one, 2,5-diethyl-3,4-diphenyl-4-hydroxy-
• DTXSID00277553
• NSC-2822
• 5323-83-1
• GY71955000
• 2,4-DIPHENYL-2-CYCLOPENTEN-1-ONE

• Inchi： InChI=1S/C21H22O2/c1-3-17-19(15-11-7-5-8-12-15)21(23,18(4-2)20(17)22)16-13-9-6-10-14-16/h5-14,18,23H,3-4H2,1-2H3
• InChI Key： KGUWKIWUSQALLK-UHFFFAOYSA-N
• SMILES： CCC1C(=O)C(=C(C1(C2=CC=CC=C2)O)C3=CC=CC=C3)CC

Computed Properties

• Exact Mass: 306.16206
• Monoisotopic Mass: 306.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.12
• Boiling Point: 409.7°C at 760 mmHg
• Flash Point: 174.9°C
• Refractive Index: 1.586
• PSA: 37.3
• LogP: 4.34690